Cas no 75321-08-3 (p-Nitrobenzyl(5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate)

p-Nitrobenzyl(5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate structure
75321-08-3 structure
Product Name:p-Nitrobenzyl(5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate
CAS No:75321-08-3
MF:C28H25N2O10P
MW:580.479268789291
CID:59682
PubChem ID:11319187
Update Time:2025-04-18

p-Nitrobenzyl(5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • p-Nitrobenzyl (5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate
    • 5R,6S)-3-[(Diphenoxyphosphinyl)oxy]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid (4-nitrophenyl)methyl ester
    • (5R,6S)-3-[(Diphenoxyphosphinyl)oxy]-6-[(1R)-1-hydroxy ethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid(4-nitrophenyl)methyl ester
    • (4-nitrophenyl)methyl (5R,6S)-3-diphenoxyphosphoryloxy-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • AB4
    • AC-4678
    • (5R,6S)-3-[(Diphenoxyphosphinyl)oxy]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid (4-nitrophenyl)methyl ester
    • (4-nitrophenyl)methyl (5R,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • UNII-FJ9K0JDB31
    • 4-nitrobenzyl (5R,6S)-3-((diphenoxyphosphoryl)oxy)-6-((R)-1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • FJ9K0JDB31
    • (5R,6S)-4-nitrobenzyl 3-(diphenoxyphosphoryloxy)-6-((R)-1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • VVLXPESSYNCTFQ-DVKBMCPXSA-N
    • Q27278018
    • p-nitrobenzyl (5R,6S)-2-diphenoxyphosphoryloxy-6-[(R)-1-hydroxyethyl]-1-carbapen-2-em-3-carboxylate
    • (5R,6S)-3-(Diphenoxy-phosphoryloxy)-6-(1-hydroxy-ethyl)-7-oxo-1-aza-bicyclo[3.2.0]hept-2-ene-2-carboxylic acid 4-nitro-benzyl ester
    • DTXSID60226284
    • AKOS015964877
    • 75321-08-3
    • 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((diphenoxyphosphinyl)oxy)-6-((1R)-1-hydroxyethyl)-7-oxo-, (4-nitrophenyl)methyl ester, (5R,6S)-
    • p-Nitrobenzyl(5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate
    • Inchi: 1S/C28H25N2O10P/c1-18(31)25-23-16-24(40-41(36,38-21-8-4-2-5-9-21)39-22-10-6-3-7-11-22)26(29(23)27(25)32)28(33)37-17-19-12-14-20(15-13-19)30(34)35/h2-15,18,23,25,31H,16-17H2,1H3/t18-,23-,25-/m1/s1
    • InChI Key: VVLXPESSYNCTFQ-DVKBMCPXSA-N
    • SMILES: P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1=C(C(=O)OCC2C=CC(=CC=2)[N+](=O)[O-])N2C([C@H]([C@@H](C)O)[C@H]2C1)=O

Computed Properties

  • Exact Mass: 580.12500
  • Monoisotopic Mass: 580.12468200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 11
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.4
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • Density: 1.49
  • Boiling Point: 721.2 ℃ at 760 mmHg
  • Flash Point: 390 ℃
  • Refractive Index: 1.661
  • PSA: 167.23000
  • LogP: 5.20490

p-Nitrobenzyl(5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate Pricemore >>

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